Cas no 52333-63-8 (2-(o-Tolyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(o-Tolyl)oxazolo[4,5-b]pyridine
• CAS No: 52333-63-8
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 1094144
• PubChem ID: 12461381
• Update Time: 2025-07-21

2-(o-Tolyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(o-Tolyl)oxazolo[4,5-b]pyridine
• 2-(2-methylphenyl)-[1,3]oxazolo[4,5-b]pyridine
• 2-(2-methylphenyl)-Oxazolo[4,5-b]pyridine
• AKOS022188797
• DA-28583
• CHEMBL3244975
• 2-(2-methylphenyl)[1,3]oxazolo[4,5-b]pyridine
• 52333-63-8
• STL505985
• AI-204/10486017
• 2-o-tolyloxazolo[4,5-b]pyridine

• Inchi： 1S/C13H10N2O/c1-9-5-2-3-6-10(9)13-15-12-11(16-13)7-4-8-14-12/h2-8H,1H3
• InChI Key： KHCASXXYOIOXOW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2N=C1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 210.0794
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(o-Tolyl)oxazolo[4,5-b]pyridine

Introduction to 2-(o-Tolyl)oxazolo[4,5-b]pyridine (CAS No. 52333-63-8)

2-(o-Tolyl)oxazolo[4,5-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 52333-63-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the oxazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both an oxazole ring and a pyridine ring in its molecular framework endows it with unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The o-tolyl substituent, derived from toluene, introduces a methyl group at the ortho position relative to the pyridine nitrogen. This substitution pattern not only influences the compound's solubility and metabolic stability but also modulates its interaction with biological targets. The oxazolo[4,5-b]pyridine core is particularly intriguing due to its ability to engage in multiple hydrogen bonding interactions, a feature that is often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The 2-(o-tolyl)oxazolo[4,5-b]pyridine scaffold has emerged as a promising candidate in this context. Several studies have demonstrated its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The combination of the oxazole and pyridine rings provides multiple binding pockets that can be optimized to enhance specificity against CDK4/6, a key target in breast cancer therapy.

Moreover, the 2-(o-tolyl)oxazolo[4,5-b]pyridine derivative has shown promise in preclinical studies as a modulator of Janus kinases (JAKs), which play a pivotal role in inflammatory signaling pathways. By selectively inhibiting JAK activity, this compound could potentially serve as a therapeutic agent for autoimmune diseases such as rheumatoid arthritis. The structural features of 2-(o-tolyl)oxazolo[4,5-b]pyridine allow it to interact with the ATP-binding site of JAK enzymes, thereby disrupting their downstream signaling cascades.

Recent advances in computational chemistry have further enhanced the understanding of how 2-(o-tolyl)oxazolo[4,5-b]pyridine interacts with biological targets. Molecular docking studies have revealed that this compound can form stable complexes with various protein kinases by leveraging both hydrophobic and hydrophilic interactions. The o-tolyl group provides an essential hydrophobic anchor, while the oxazole and pyridine rings contribute to hydrogen bonding networks. These insights have guided the synthesis of novel derivatives with improved pharmacokinetic profiles and enhanced target engagement.

The synthesis of 2-(o-tolyl)oxazolo[4,5-b]pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between 2-amino-5-chloropyridine and 2-hydroxy-5-methyl-1H-oxazole under acidic conditions, followed by methylation using methyl iodide or dimethyl sulfate. The introduction of the o-tolyl group is typically achieved through nucleophilic aromatic substitution or cross-coupling reactions such as Suzuki-Miyaura coupling. These synthetic strategies have been refined over the years to improve efficiency and scalability, making 2-(o-tolyl)oxazolo[4,5-b]pyridine more accessible for further medicinal chemistry applications.

From a pharmaceutical perspective, one of the most compelling aspects of 2-(o-tolyl)oxazolo[4,5-b]pyridine is its versatility as a drug discovery scaffold. By modifying different regions of its core structure, chemists can fine-tune its biological activity to address specific therapeutic needs. For instance, replacing the o-tolyl group with other aryl or heterocyclic substituents can alter binding affinity and selectivity without compromising overall efficacy. This flexibility has led to the development of several potent kinase inhibitors that are currently undergoing clinical evaluation.

The pharmacological profile of 2-(o-tolyl)oxazolo[4,5-b]pyridine has also been explored in terms of its ability to cross biological membranes. The balance between lipophilicity and polarizability provided by its molecular structure allows it to achieve favorable oral bioavailability. Preclinical pharmacokinetic studies have demonstrated that this compound exhibits reasonable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These findings are crucial for advancing it towards clinical trials where dosing regimens must be optimized for maximal therapeutic benefit.

In conclusion,2-(o-tolyl)oxazolo[4,5-b]pyridine (CAS No. 52333-63-8) represents a structurally intriguing compound with significant potential in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for designing inhibitors targeting key enzymes involved in cancer and inflammation. Ongoing research continues to uncover new applications for this molecule as scientists explore its full pharmacological repertoire through both experimental and computational approaches.